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Compound of Interest

Compound Name:
3-Amino-2-fluoro-4-

methylpentanoic acid

Cat. No.: B13291720

Get Quote

Executive Summary & Molecule Profile
Target Analyte: 3-Amino-2-fluoro-4-methylpentanoic acid CAS Registry: (Generic scaffold

reference; specific stereoisomers vary) Molecular Formula:

Exact Mass: 149.0852 Da

This guide details the structural elucidation and purity assessment of 3-Amino-2-fluoro-4-
methylpentanoic acid, a fluorinated

-amino acid analogue of leucine. This scaffold is a critical pharmacophore in peptidomimetics,
serving as a conformationally restricted, metabolically stable building block. The vicinal
arrangement of the fluorine atom (C2) and the amino group (C3) introduces unique
stereoelectronic effects that dictate the molecule's pKa, lipophilicity, and proteolytic stability.

Scientific Rationale: The introduction of fluorine at the

-position (C2) to the carboxyl group lowers the pKa of the acid and the adjacent amine (via
inductive effects), altering bioavailability. Precise spectroscopic characterization is required not
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just for identity, but to resolve the two chiral centers (C2, C3), which yield four possible
stereoisomers (two syn and two anti pairs).

Mass Spectrometry (MS) Profiling
Objective: Confirm molecular weight, elemental composition, and fragmentation fingerprint.[1]

Ionization Strategy
Given the zwitterionic nature of amino acids, Electrospray Ionization (ESI) in positive mode (

ESI) is the gold standard.

Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid. The acid ensures full

protonation of the amine (

).

Direct Infusion: Recommended for pure standards to avoid column interactions during initial

characterization.

Fragmentation Pathway (MS/MS)
The fragmentation of 3-amino-2-fluoro-4-methylpentanoic acid follows a distinct pathway

driven by the stability of the immonium ion and the lability of the C-F bond.

Table 1: Key MS/MS Diagnostic Ions (

ESI)
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m/z (Theoretical) Fragment Identity Mechanism / Causality

150.09
Protonated molecular ion.

Base peak in soft ionization.

133.06

Deamination. Common in

aliphatic amines; favored by

secondary carbocation stability

at C3.

130.08

Diagnostic: Loss of hydrogen

fluoride. Confirms presence of

F on the alkyl chain.

104.08
Decarboxylation. Typical for

-amino/fluoro acids.

86.09 Immonium Ion

Cleavage of C1-C2 and C3-C4

bonds. Represents the valine-

like side chain core.

Diagram: MS Fragmentation Logic

[M+H]+ 
 m/z 150.09

Loss of NH3 
 m/z 133.06

-17 Da

Loss of HF 
 m/z 130.08

-20 Da (Diagnostic)

Loss of HCOOH 
 m/z 104.08

-46 Da

Immonium Ion 
 m/z 86.09

Alpha Cleavage

Click to download full resolution via product page
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Figure 1: Proposed fragmentation pathway for 3-Amino-2-fluoro-4-methylpentanoic acid in

positive ESI mode.

Nuclear Magnetic Resonance (NMR) Analysis
Objective: Structural connectivity and stereochemical assignment. Solvent:

(for zwitterion form) or

(for non-zwitterionic/protected forms).

is preferred to observe exchangeable protons (

,

).

F NMR: The "Spy" Nucleus
Fluorine-19 is the most sensitive probe for this molecule.

Chemical Shift: Expected range -180 to -210 ppm (relative to

).

Coupling Patterns:

(Geminal): Large coupling (~45-50 Hz) to the proton on C2.

(Vicinal): Coupling to protons on C3. Crucial for stereochemistry.

Stereochemical Determination (Syn vs. Anti)
The relative configuration (2,3-syn vs 2,3-anti) is determined by analyzing the scalar couplings (

) based on the Karplus relationship. The conformations are governed by the minimization of
1,3-allylic strain and dipole repulsion between C-F and C-N bonds.

Table 2: J-Coupling Diagnostic Criteria

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13291720/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-3-amino-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13291720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Anti Isomer (e.g.,
2S, 3R)

Syn Isomer (e.g.,
2S, 3S)

Mechanistic Insight

Small (< 3 Hz) Large (> 8 Hz)

Reflects gauche vs.

anti-periplanar H-H

arrangement.

Large (~20-25 Hz)
Intermediate (~10-15

Hz)

Reflects dihedral

angle between F and

H3.

F Shift Upfield shifted Downfield shifted -gauche effect from

the isopropyl group.

H and C NMR Assignment Strategy
H NMR (400 MHz, DMSO-

):

12.5 (br s, 1H):

.

8.0 (br s, 2H):

(if salt).

4.8 (ddd, 1H, H2): The "signature" proton.

Split by F (

Hz).

Split by H3 (

).

3.4 (m, 1H, H3): Multiplet, deshielded by N.

1.9 (m, 1H, H4): Isopropyl methine.
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0.9 (d, 6H, H5/H6): Methyl groups.

C NMR (Proton Decoupled):

C1 (COOH): ~170 ppm.[2][3] Doublet (

Hz).

C2 (C-F): ~88-95 ppm. Doublet (

Hz). Definitive proof of C-F bond.

C3 (C-N): ~55 ppm. Doublet (

Hz).

Diagram: Stereochemical Analysis Workflow

Purified Sample

1H NMR 
 Measure 3J(H2-H3)

19F NMR 
 Measure 3J(F-H3)

Coupling 
 Analysis

Anti Isomer 
 3J(HH) < 3HzSmall J(HH)

Syn Isomer 
 3J(HH) > 8Hz

Large J(HH)

Click to download full resolution via product page

Figure 2: Logic flow for assigning relative stereochemistry using scalar coupling constants.

Infrared (IR) Spectroscopy
Objective: Rapid functional group verification. Method: ATR-FTIR (Attenuated Total

Reflectance).

3200 - 2800 cm

: Broad Ammonium (

) / Carboxylic

stretch envelope.
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1720 - 1700 cm

:

stretch (Carboxylic acid). Note: If zwitterionic (carboxylate

), this shifts to two bands at ~1600 (asymmetric) and ~1400 (symmetric).

1100 - 1000 cm

:

stretch. Often strong but can overlap with C-N or C-O fingerprints. Look for a sharp band
distinct from non-fluorinated analogues.

Experimental Protocols
Sample Preparation for NMR
Causality: Fluorine relaxation times can be long; proper concentration prevents aggregation

effects on chemical shifts.

Weigh 5-10 mg of the amino acid.

Dissolve in 0.6 mL DMSO-

.

Why DMSO? It prevents rapid exchange of the ammonium protons, allowing observation

of coupling to the NH protons if needed.

Add 0.05% TFA (Trifluoroacetic acid) only if sharp peaks are not observed (collapses

exchange broadening), but be aware TFA adds a

F signal at -76.5 ppm.

Transfer to a 5mm NMR tube.

HPLC-MS Method
Causality: Separation of diastereomers requires a column capable of steric selectivity.
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Column: C18 (high carbon load) or PFP (Pentafluorophenyl).

Why PFP? PFP phases interact specifically with fluorinated compounds and amines,

offering superior separation of diastereomers compared to standard C18.

Gradient: 5% to 95% B over 10 min (A: Water + 0.1% Formic Acid; B: MeCN + 0.1% Formic

Acid).

Detection: UV 210 nm (weak absorbance) + MS (TIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13291720/docs#technical-guide-spectroscopic-
profiling-of-3-amino-2-fluoro-4-methylpentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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